4-(2,3,4-trimethoxybenzyl)morpholine

• IUPAC Name: 4-[(2,3,4-trimethoxyphenyl)methyl]morpholine
• InChI: InChI=1S/C14H21NO4/c1-16-12-5-4-11(13(17-2)14(12)18-3)10-15-6-8-19-9-7-15/h4-5H,6-10H2,1-3H3
• InChI Key: MGVIMZSLIDSZKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCOCC2)OC)OC
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

4-(2,3,4-trimethoxybenzyl)morpholine is a chemical compound that has been used extensively in scientific research due to its unique properties. It is a morpholine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied. In

Mechanism of Action

The mechanism of action of 4-(2,3,4-trimethoxybenzyl)morpholine is complex and involves its binding to specific receptors. It has been found to bind to various receptors, including the alpha-2 adrenergic receptor and the 5-HT2A receptor. Its binding to these receptors leads to the modulation of various biological processes, including the regulation of ion channels and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptor it binds to. It has been found to modulate the release of various neurotransmitters, including dopamine and serotonin. It has also been found to regulate ion channels, including the voltage-gated potassium channel and the N-methyl-D-aspartate (NMDA) receptor. These effects have been studied extensively in vitro, and their relevance to in vivo systems is currently being investigated.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,3,4-trimethoxybenzyl)morpholine in lab experiments include its ability to selectively bind to specific receptors, its unique mechanism of action, and its diverse biochemical and physiological effects. However, its limitations include its potential toxicity and the need for further investigation into its in vivo effects.

Future Directions

There are many future directions for the study of 4-(2,3,4-trimethoxybenzyl)morpholine. One area of research is the development of new drugs that target specific receptors. Another area of research is the investigation of its in vivo effects, including its potential as a therapeutic agent. Additionally, the study of its mechanism of action and its interaction with other molecules is an area of ongoing research.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively used in scientific research due to its unique properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs and its therapeutic potential.

Synthesis Methods

The synthesis of 4-(2,3,4-trimethoxybenzyl)morpholine can be achieved using various methods. One of the most common methods involves the reaction between 2,3,4-trimethoxybenzyl chloride and morpholine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane, and the product is obtained after purification using column chromatography.

Scientific Research Applications

4-(2,3,4-trimethoxybenzyl)morpholine has been extensively used in scientific research due to its unique properties. It has been used as a ligand in the development of new drugs, and its ability to bind to specific receptors has been studied. It has also been used as a tool in the study of various biological processes, including the regulation of ion channels and the modulation of neurotransmitter release.